Cas no 89193-18-0 (1H-Pyrazole-4-carboxylic acid, 3,5-dimethyl-1-phenyl-, ethyl ester)
89193-18-0 structure
Product Name:1H-Pyrazole-4-carboxylic acid, 3,5-dimethyl-1-phenyl-, ethyl ester
CAS No:89193-18-0
MF:C14H16N2O2
MW:244.289043426514
CID:609283
PubChem ID:656964
Update Time:2025-04-19
1H-Pyrazole-4-carboxylic acid, 3,5-dimethyl-1-phenyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxylic acid, 3,5-dimethyl-1-phenyl-, ethyl ester
- ethyl 3,5-dimethyl-1-phenylpyrazole-4-carboxylate
- 3,5-DIMETHYL-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLICACIDETHYLESTER
- AS-5831
- AB05031
- 89193-18-0
- MFCD00233461
- DTXSID90349672
- Pyrazole carboxylic ester 8
- 1y2c
- 3,5-DIMETHYL-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
- SCHEMBL6069548
- CHEMBL1794670
- BDBM14785
- ETHYL 3,5-DIMETHYL-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLATE
- 3DE
- AKOS000320108
- PD038437
- BUIZDUYEIRRDAV-UHFFFAOYSA-N
- NS00068217
-
- Inchi: 1S/C14H16N2O2/c1-4-18-14(17)13-10(2)15-16(11(13)3)12-8-6-5-7-9-12/h5-9H,4H2,1-3H3
- InChI Key: BUIZDUYEIRRDAV-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C(C)=NN(C2C=CC=CC=2)C=1C)=O
Computed Properties
- Exact Mass: 244.121177757g/mol
- Monoisotopic Mass: 244.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 44.1Ų
1H-Pyrazole-4-carboxylic acid, 3,5-dimethyl-1-phenyl-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A763338-1g |
3,5-DImethyl-1-phenyl-1h-pyrazole-4-carboxylic acid ethyl ester |
89193-18-0 | 95% | 1g |
$107.0 | 2025-04-15 | |
| Ambeed | A763338-5g |
3,5-DImethyl-1-phenyl-1h-pyrazole-4-carboxylic acid ethyl ester |
89193-18-0 | 95% | 5g |
$416.0 | 2025-04-15 | |
| abcr | AB302135-1g |
3,5-Dimethyl-1-phenyl-1H-pyrazole-4-carboxylic acid ethyl ester, 95%; . |
89193-18-0 | 95% | 1g |
€211.90 | 2025-04-15 | |
| abcr | AB302135-5g |
3,5-Dimethyl-1-phenyl-1H-pyrazole-4-carboxylic acid ethyl ester, 95%; . |
89193-18-0 | 95% | 5g |
€642.00 | 2025-04-15 |
1H-Pyrazole-4-carboxylic acid, 3,5-dimethyl-1-phenyl-, ethyl ester Related Literature
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
89193-18-0 (1H-Pyrazole-4-carboxylic acid, 3,5-dimethyl-1-phenyl-, ethyl ester) Related Products
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